Cas no 2228800-88-0 (1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole)

• Product Name: 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• CAS No: 2228800-88-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5570099
• PubChem ID: 165657026
• Update Time: 2025-08-03

1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1765241
• 2228800-88-0
• 1,3-dimethyl-4-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole
• 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole

• Inchi： 1S/C9H15N3O/c1-7-8(4-12(3)11-7)13-9(2)5-10-6-9/h4,10H,5-6H2,1-3H3
• InChI Key： IEHRLOVZTKZFRE-UHFFFAOYSA-N
• SMILES： O(C1=CN(C)N=C1C)C1(C)CNC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 39.1Ų

Additional information on 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole

Introduction to 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole (CAS No. 2228800-88-0)

1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228800-88-0, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The molecular framework of this compound integrates multiple functional groups, including dimethyl and azetidinyl moieties, which contribute to its unique chemical properties and potential therapeutic applications.

The structure of 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole features a pyrazole core substituted with a 3-methylazetidinyl group at the 4-position and dimethyl groups at the 1 and 3 positions. This arrangement imparts distinct electronic and steric characteristics to the molecule, making it a valuable candidate for further exploration in drug discovery. The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in developing novel compounds that leverage the structural versatility of pyrazole derivatives. The presence of the 3-methylazetidinyl group in 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole adds an additional layer of complexity, potentially enhancing its binding affinity and selectivity towards specific biological targets. This compound has been studied for its potential role in modulating various biochemical pathways, making it a subject of intense research in academic and industrial laboratories.

One of the most compelling aspects of 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole is its synthetic accessibility. The combination of readily available starting materials and well-established synthetic protocols allows for efficient production at scale. This accessibility is crucial for advancing preclinical studies and ultimately transitioning promising candidates into clinical development pipelines. The compound's stability under various storage conditions also makes it an attractive option for long-term research projects.

The biological activity of 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole has been evaluated in several in vitro assays. Initial studies have revealed potential interactions with enzymes involved in inflammatory pathways, suggesting that this compound may have therapeutic benefits in conditions such as arthritis or inflammatory bowel disease. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential as an antimicrobial agent.

Advances in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole. Molecular docking simulations have been employed to model its interactions with target proteins, providing insights into binding modes and affinity. These computational approaches complement experimental data, allowing researchers to refine their understanding of the compound's mechanism of action.

The pharmacokinetic properties of 1,3-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies indicate favorable solubility and bioavailability profiles, which are critical factors for drug development success.

In conclusion, 1,3-dimethyl -4-( 2 -m ethyl az et id ini l -2 - y l ) ox y - 5 -m eth yl - 4 H -py ra z ol e ( C A S N o .2 22 8800 -8 8 -0 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. Ongoing research efforts are focused on elucidating its full potential through comprehensive preclinical studies and exploring new synthetic methodologies to enhance production efficiency.